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Compound of Interest

Compound Name: Fluo 3-AM

CAS No.: 121714-22-5

Cat. No.: B056945

Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a detailed protocol for measuring intracellular calcium

concentration using Fluo-3 AM with flow cytometry. This technique is a powerful tool for

studying signal transduction pathways and assessing cellular responses to various stimuli in

drug discovery and biomedical research.

Introduction
Fluo-3 is a fluorescent indicator used for the quantification of intracellular calcium ([Ca²⁺]i).[1][2]

Its acetoxymethyl (AM) ester form, Fluo-3 AM, is a cell-permeant dye that can be passively

loaded into live cells.[3][4] Once inside the cell, intracellular esterases cleave the AM group,

trapping the active Fluo-3 molecule in the cytoplasm.[1][5][6] Fluo-3 exhibits a significant

increase in fluorescence intensity upon binding to free Ca²⁺, with excitation and emission

maxima of approximately 506 nm and 526 nm, respectively.[1][6][7] This change in

fluorescence can be readily measured by flow cytometry, typically using the 488 nm laser for

excitation and detecting the emission in the FITC channel.[1][2][5]
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The measurement of intracellular calcium flux provides valuable insights into various cellular

processes, including T-cell activation, G-protein coupled receptor (GPCR) signaling, and ion

channel function.[8][9][10] Flow cytometry allows for the rapid and quantitative analysis of

[Ca²⁺]i changes on a single-cell basis within a heterogeneous population.[8][9]

Principle of Fluo-3 AM Staining
The lipophilic Fluo-3 AM readily crosses the plasma membrane of live cells. Inside the cell,

ubiquitous intracellular esterases hydrolyze the AM ester groups, converting the non-

fluorescent Fluo-3 AM into its polar, fluorescently active form, Fluo-3. This process also traps

the dye within the cell. The fluorescence of Fluo-3 is highly dependent on the concentration of

free cytosolic calcium. Upon binding to Ca²⁺, Fluo-3 undergoes a conformational change that

results in a dramatic increase in its fluorescence emission.

Materials and Reagents

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.youtube.com/watch?v=V2i6gqdAv5U
https://pubmed.ncbi.nlm.nih.gov/11933010/
https://www.cellsignal.com/pathways/by-research-area/gpcr-calcium-camp-pathways
https://www.youtube.com/watch?v=V2i6gqdAv5U
https://pubmed.ncbi.nlm.nih.gov/11933010/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b056945?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reagent
Recommended
Concentration/Storage

Notes

Fluo-3 AM

1-5 mM stock solution in

anhydrous DMSO. Store at

-20°C, protected from light.[3]

Aliquot to avoid repeated

freeze-thaw cycles.

Pluronic F-127
20% (w/v) stock solution in

DMSO.

A non-ionic detergent that aids

in the dispersion of Fluo-3 AM

in aqueous solutions.[3]

Probenecid
1-2.5 mM working

concentration.

An anion-transport inhibitor

that can reduce the leakage of

de-esterified Fluo-3 from the

cells.[3]

Cell Culture Medium

Serum-free medium is often

recommended for the staining

and final resuspension steps.

Serum components can

sometimes interfere with dye

loading or cellular responses.

Hanks' Balanced Salt Solution

(HBSS)

With and without Ca²⁺ and

Mg²⁺.

Used for washing and

resuspending cells.[5]

Phosphate-Buffered Saline

(PBS)
--- Used for washing cells.

Anhydrous DMSO --- For preparing stock solutions.

Cell Stimulant
Varies depending on the

experiment.

e.g., ionomycin, thapsigargin,

specific agonists.

Flow Cytometer

Equipped with a 488 nm laser

and appropriate emission

filters (e.g., 530/30 nm).

---

Experimental Protocol
This protocol provides a general guideline for staining suspension cells with Fluo-3 AM for flow

cytometry analysis. Optimization may be required for specific cell types and experimental

conditions.
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I. Reagent Preparation
Fluo-3 AM Stock Solution (1 mM): Dissolve 1 mg of Fluo-3 AM in 885 µL of anhydrous

DMSO.[5] Store in small aliquots at -20°C, protected from light.

Pluronic F-127 Stock Solution (20% w/v): Dissolve 200 mg of Pluronic F-127 in 1 mL of

DMSO.

Loading Buffer: Prepare a working solution of Fluo-3 AM at a final concentration of 1-5 µM in

serum-free medium or HBSS.[3] To aid in dye solubilization, first mix the required volume of

the Fluo-3 AM stock solution with an equal volume of 20% Pluronic F-127 before diluting into

the buffer.[3] If using, add probenecid to the loading buffer at the desired final concentration.

II. Cell Staining
Cell Preparation: Harvest cells and wash them once with PBS. Resuspend the cell pellet in

pre-warmed (37°C) loading buffer at a density of 1 x 10⁶ cells/mL.

Dye Loading: Incubate the cells with the Fluo-3 AM loading buffer for 15-60 minutes at 37°C

in the dark.[3] The optimal incubation time should be determined empirically for each cell

type.

Washing: After incubation, wash the cells twice with pre-warmed, serum-free medium or

HBSS (with Ca²⁺ and Mg²⁺, unless the experiment requires a calcium-free environment) to

remove excess Fluo-3 AM.[5] Centrifuge at 400 x g for 5 minutes for each wash.[5]

De-esterification: Resuspend the cell pellet in fresh, pre-warmed medium and incubate for an

additional 30 minutes at room temperature or 37°C.[3][11] This step allows for the complete

de-esterification of the Fluo-3 AM by intracellular esterases.[8][11]

III. Flow Cytometry Analysis
Sample Preparation: Resuspend the final cell pellet in an appropriate buffer for flow

cytometry analysis (e.g., HBSS with Ca²⁺ and Mg²⁺) at a concentration of approximately 1 x

10⁶ cells/mL.

Instrument Setup:
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Excite the cells using a 488 nm laser.

Collect the fluorescence emission using a bandpass filter appropriate for FITC (e.g.,

530/30 nm).

Set up forward scatter (FSC) and side scatter (SSC) plots to gate on the live cell

population.

Data Acquisition:

Baseline Fluorescence: Acquire data for the resting, unstained cells to establish the

baseline fluorescence.

Stimulation: To measure calcium flux, acquire baseline fluorescence for a short period

(e.g., 30-60 seconds), then add the desired stimulus and continue acquiring data for

several minutes to monitor the change in fluorescence intensity over time.

Data Analysis
The primary output of a calcium flux experiment is the change in Fluo-3 fluorescence intensity

over time. This is typically visualized as a plot of fluorescence intensity versus time. A positive

response is indicated by an increase in fluorescence intensity following stimulation. Gating on

the live cell population using FSC and SSC is crucial to exclude debris and dead cells.

Troubleshooting
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Issue Possible Cause Suggested Solution

Low Fluorescence Signal
Incomplete de-esterification of

Fluo-3 AM.

Increase the de-esterification

incubation time (step II.4).

Dye leakage from cells.

Add an anion-transport

inhibitor like probenecid to the

loading and final resuspension

buffers.[3]

Low dye concentration.
Increase the concentration of

Fluo-3 AM in the loading buffer.

High Background

Fluorescence

Incomplete removal of

extracellular Fluo-3 AM.

Ensure thorough washing of

cells after the loading step.

Dye compartmentalization in

organelles.

Lower the incubation

temperature during loading

(e.g., room temperature

instead of 37°C).[3]

Cell Clumping High cell density.
Reduce the cell concentration

during staining and analysis.

Presence of DNA from dead

cells.

Add DNase to the cell

suspension.

No Response to Stimulus
Inactive or inappropriate

stimulus.

Verify the activity and

concentration of the stimulus.

Cell health is compromised.

Ensure cells are healthy and in

the logarithmic growth phase.

[8]
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Fluo-3 AM Staining and Flow Cytometry Workflow

I. Preparation

II. Staining

III. Analysis

Prepare Fluo-3 AM
Stock and Loading Buffer

Incubate Cells with
Fluo-3 AM Loading Buffer

Harvest and Wash Cells

Wash Cells to Remove
Excess Dye

Incubate for
De-esterification

Resuspend Cells for
Flow Cytometry

Acquire Baseline
Fluorescence

Add Stimulus

Acquire Fluorescence
Response Over Time
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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